Cas no 1042793-22-5 (5,6,7,8-Tetrahydro-4H-cycloheptabthiophene-2-carbonyl Chloride)

• Product Name: 5,6,7,8-Tetrahydro-4H-cycloheptabthiophene-2-carbonyl Chloride
• CAS No: 1042793-22-5
• MF: C₁₀H₁₁ClOS
• MW: 214.711740732193
• MDL: MFCD11169668
• CID: 3042516
• PubChem ID: 28776564
• Update Time: 2025-10-20

5,6,7,8-Tetrahydro-4H-cycloheptabthiophene-2-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-4H-cyclohepta[b]thiophene-2-carbonyl chloride
• 4H-cyclohepta[b]thiophene-2-carbonyl chloride, 5,6,7,8-tet
• MFCD11169668
• 4H-cyclohepta[b]thiophene-2-carbonyl chloride, 5,6,7,8-tetrahydro-
• 4H,5H,6H,7H,8H-cyclohepta[b]thiophene-2-carbonyl chloride
• AKOS005172500
• VS-04329
• ALBB-010825
• STL196906
• 1042793-22-5
• BBL014497
• 5,6,7,8-Tetrahydro-4H-cycloheptabthiophene-2-carbonyl Chloride

• MDL： MFCD11169668
• Inchi： 1S/C10H11ClOS/c11-10(12)9-6-7-4-2-1-3-5-8(7)13-9/h6H,1-5H2
• InChI Key： YPRCPTYRZQKXEV-UHFFFAOYSA-N
• SMILES： C(Cl)(C1SC2CCCCCC=2C=1)=O

Computed Properties

• Exact Mass: 214.0219138g/mol
• Monoisotopic Mass: 214.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.3Ų

Additional information on 5,6,7,8-Tetrahydro-4H-cycloheptabthiophene-2-carbonyl Chloride

Introduction to 5,6,7,8-Tetrahydro-4H-cycloheptabthiophene-2-carbonyl Chloride (CAS No. 1042793-22-5)

5,6,7,8-Tetrahydro-4H-cycloheptabthiophene-2-carbonyl Chloride, identified by its CAS number 1042793-22-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of heterocyclic derivatives, characterized by its fused ring system and functional groups that make it a versatile intermediate in synthetic chemistry. The presence of a carbonyl chloride group at the 2-position of the cycloheptabthiophene core enhances its reactivity, making it a valuable building block for the synthesis of more complex molecules.

The structure of 5,6,7,8-Tetrahydro-4H-cycloheptabthiophene-2-carbonyl Chloride consists of a seven-membered thienyl ring fused with a cycloheptane ring, with the carbonyl chloride functionality positioned strategically for further chemical manipulation. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are exploited in various synthetic pathways. The compound’s stability under standard conditions further adds to its practicality as a reagent in laboratory settings.

In recent years, there has been growing interest in 5,6,7,8-Tetrahydro-4H-cycloheptabthiophene-2-carbonyl Chloride due to its potential applications in the development of novel pharmaceuticals and advanced materials. The heterocyclic core of this compound is known to exhibit favorable interactions with biological targets, making it a promising scaffold for drug discovery. Specifically, researchers have been exploring its utility in synthesizing kinase inhibitors and other therapeutic agents that target cancer and inflammatory diseases.

One of the most compelling aspects of 5,6,7,8-Tetrahydro-4H-cycloheptabthiophene-2-carbonyl Chloride is its role as a key intermediate in the preparation of biologically active molecules. For instance, studies have demonstrated its effectiveness in generating derivatives that exhibit potent antimicrobial properties. These derivatives are particularly intriguing because they can be designed to overcome resistance mechanisms associated with existing antibiotics. The versatility of this compound allows chemists to modify its structure in multiple ways, enabling the creation of libraries of compounds for high-throughput screening.

From a materials science perspective, 5,6,7,8-Tetrahydro-4H-cycloheptabthiophene-2-carbonyl Chloride has shown promise in the development of organic electronic materials. Its conjugated system and electron-withdrawing carbonyl chloride group make it an excellent candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have reported successful incorporation of this compound into polymer backbones to enhance charge transport properties. Such advancements highlight the compound’s potential beyond pharmaceutical applications.

The synthesis of 5,6,7,8-Tetrahydro-4H-cycloheptabthiophene-2-carbonyl Chloride typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include cyclization reactions followed by chlorination steps to introduce the carbonyl chloride functionality. Recent innovations in catalytic methods have improved the efficiency of these processes, reducing reaction times and minimizing byproduct formation.

In terms of industrial applications, 5,6,7,8-Tetrahydro-4H-cycloheptabthiophene-2-carbonyl Chloride is utilized in various sectors beyond pharmaceuticals and materials science. For example, it serves as a precursor in the production of dyes and pigments due to its ability to form stable complexes with metal ions. These complexes exhibit vibrant colors and are used in textiles and coatings industries. Additionally, the compound’s reactivity makes it useful in polymer chemistry for creating cross-linking agents that enhance material durability.

The safety profile of 5,6,7,8-Tetrahydro-4H-cycloheptabthiophene-2-carbonyl Chloride is another critical consideration for researchers and manufacturers. While it is not classified as a hazardous substance under standard conditions, proper handling procedures must be followed to prevent exposure. Personal protective equipment (PPE) such as gloves and goggles is recommended during laboratory work involving this compound. Storage conditions should also be carefully controlled to prevent degradation.

Future research directions for 5,6,7,8-Tetrahydro-4H-cycloheptabthiophene-2-carbonyl Chloride are likely to focus on expanding its applications in drug discovery and advanced materials. Innovations such as computational modeling and machine learning are being employed to accelerate the design and synthesis of novel derivatives with enhanced properties. Collaborative efforts between academia and industry will be essential to translate these findings into practical solutions for global challenges.

In conclusion, 5 ,6 ,7 ,8 -Tetrahydro -4 H -cycloheptabthiophene -2 -carbonyl Chloride (CAS No . 1042793 -22 -5) represents a fascinating compound with diverse applications across multiple scientific disciplines . Its unique structural features , reactivity , and versatility make it an indispensable tool for chemists working on cutting-edge research . As our understanding of molecular interactions continues to evolve , so too will the innovative uses for this remarkable substance .